Cas no 2680813-24-3 (1-[(Prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid)
1-[(Prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2680813-24-3
- EN300-28286092
- 1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid
- 1-[(Prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid
-
- Inchi: 1S/C11H14F3NO4/c1-2-7-19-9(18)15-5-3-10(4-6-15,8(16)17)11(12,13)14/h2H,1,3-7H2,(H,16,17)
- InChI Key: KAPSBEIKNBERRR-UHFFFAOYSA-N
- SMILES: FC(C1(C(=O)O)CCN(C(=O)OCC=C)CC1)(F)F
Computed Properties
- Exact Mass: 281.08749241g/mol
- Monoisotopic Mass: 281.08749241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 66.8Ų
1-[(Prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28286092-0.05g |
1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid |
2680813-24-3 | 0.05g |
$1620.0 | 2023-05-24 | ||
| Enamine | EN300-28286092-0.1g |
1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid |
2680813-24-3 | 0.1g |
$1697.0 | 2023-05-24 | ||
| Enamine | EN300-28286092-0.25g |
1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid |
2680813-24-3 | 0.25g |
$1774.0 | 2023-05-24 | ||
| Enamine | EN300-28286092-0.5g |
1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid |
2680813-24-3 | 0.5g |
$1851.0 | 2023-05-24 | ||
| Enamine | EN300-28286092-1.0g |
1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid |
2680813-24-3 | 1g |
$1929.0 | 2023-05-24 | ||
| Enamine | EN300-28286092-2.5g |
1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid |
2680813-24-3 | 2.5g |
$3782.0 | 2023-05-24 | ||
| Enamine | EN300-28286092-5.0g |
1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid |
2680813-24-3 | 5g |
$5594.0 | 2023-05-24 | ||
| Enamine | EN300-28286092-10.0g |
1-[(prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid |
2680813-24-3 | 10g |
$8295.0 | 2023-05-24 |
1-[(Prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 1-[(Prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid
Research Brief on 1-[(Prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid (CAS: 2680813-24-3)
1-[(Prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid (CAS: 2680813-24-3) is a novel piperidine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethyl group and allyloxycarbonyl moiety, exhibits potential as a versatile building block for drug discovery and development. Recent studies have explored its applications in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.
The structural uniqueness of this compound lies in its piperidine core, which is a common scaffold in many pharmaceuticals. The trifluoromethyl group enhances its metabolic stability and lipophilicity, making it an attractive candidate for optimizing drug-like properties. The allyloxycarbonyl protecting group further allows for selective functionalization, enabling the synthesis of diverse derivatives. Recent research has focused on leveraging these features to design new inhibitors targeting key enzymes involved in inflammatory and neurodegenerative diseases.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives based on 1-[(Prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid and evaluated their inhibitory activity against cyclooxygenase-2 (COX-2), a well-known target for anti-inflammatory drugs. The results demonstrated significant potency, with several derivatives exhibiting IC50 values in the nanomolar range. Molecular docking studies revealed that the trifluoromethyl group plays a critical role in binding to the hydrophobic pocket of COX-2, while the piperidine core stabilizes the interaction.
Another recent investigation, highlighted in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as a precursor for gamma-aminobutyric acid (GABA) receptor modulators. The study reported that modifications at the carboxylic acid position yielded analogs with enhanced affinity for GABAA receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The allyloxycarbonyl group was strategically utilized to introduce various substituents, underscoring the compound's synthetic versatility.
Beyond its pharmacological applications, 1-[(Prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid has also been investigated for its utility in chemical biology. A 2022 study in ACS Chemical Biology described its use as a probe to study enzyme mechanisms, leveraging the trifluoromethyl group as a 19F NMR reporter. This approach provided insights into enzyme-substrate interactions, highlighting the compound's dual role as both a synthetic intermediate and a tool for mechanistic studies.
In conclusion, 1-[(Prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid (CAS: 2680813-24-3) represents a promising scaffold in medicinal chemistry and chemical biology. Its unique structural features enable diverse applications, from drug discovery to mechanistic studies. Future research is expected to further explore its potential, particularly in the development of targeted therapies for complex diseases. The compound's synthetic accessibility and functional versatility position it as a valuable asset in the ongoing quest for novel therapeutics.
2680813-24-3 (1-[(Prop-2-en-1-yloxy)carbonyl]-4-(trifluoromethyl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)